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Compound of Interest

Methyl 3-(4-
Compound Name:
hydroxyphenyl)propionate

Cat. No.: B556705

Technical Guide: Methyl 3-(4-
hydroxyphenyl)propionate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 3-(4-
hydroxyphenyl)propionate, a key chemical intermediate. It includes detailed information on
its chemical identity, physical properties, and a representative synthetic protocol.

Chemical Identity and Molecular Structure

Methyl 3-(4-hydroxyphenyl)propionate is a methyl ester derived from the formal
condensation of the carboxy group of phloretic acid with methanol.[1][2] It is recognized for its
role as a useful synthetic intermediate in various chemical processes.[3]

CAS Number: 5597-50-2[3][4][5][6]

Molecular Structure: The molecule consists of a benzene ring substituted with a hydroxyl group
at position 4 and a 3-(methoxycarbonyl)ethyl group at position 1.

Structural Representations:

e Molecular Formula: C10H1203[1][2][3]
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« SMILES: COC(=0)CCC1=CC=C(C=C1)O[3][6]
e InChl Key: XRAMIHXWXCMGIM-UHFFFAOY SA-N[3][5]

Physicochemical Data

A summary of the key physicochemical properties of Methyl 3-(4-hydroxyphenyl)propionate
is presented in the table below for easy reference and comparison.

Property Value Source(s)

Molecular Weight 180.20 g/mol [21[3]1[5][6]

White to light yellow powder or
Appearance ] [1]
low melting mass

Melting Point 39-41 °C [3][5]
Boiling Point 108 °C at 11 mmHg [31[5]
Flash Point >113 °C [3]
- Soluble in chloroform and
Solubility [3]
methanol
Purity >97% [5]

Experimental Protocol: Synthesis

A common method for the synthesis of Methyl 3-(4-hydroxyphenyl)propionate is the catalytic
hydrogenation of methyl (E)-3-(4-hydroxyphenyl)acrylate.

Objective: To produce Methyl 3-(4-hydroxyphenyl)propionate from methyl (E)-3-(4-
hydroxyphenyl)acrylate.

Materials:
o Methyl (E)-3-(4-hydroxyphenyl)acrylate

e Ethanol
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o Palladium on carbon (Pd/C) catalyst
e Hydrogen gas (H2)

» Diatomaceous earth

Procedure:

e A solution of methyl (E)-3-(4-hydroxyphenyl)acrylate (1.0 g, 5.6 mmol) is prepared in ethanol
(20 mL).[1][7]

 To this solution, Pd/C (0.1 g) is added.[1][7]

e The reaction mixture is stirred vigorously at room temperature under a hydrogen atmosphere
(1 bar) for 21 hours.[1][7]

o Upon completion of the reaction, the suspension is filtered through a pad of diatomaceous
earth to remove the catalyst.[1][7]

¢ The filtrate is then evaporated to dryness under vacuum to yield the oily product, Methyl 3-
(4-hydroxyphenyl)propionate.[1][7]

Confirmation: The structure of the resulting product can be confirmed by *H NMR spectroscopy.
The expected signals are: 6 7.07 (d, 2H), 6.76 (d, 2H), 4.72 (br s, 1H), 3.67 (s, 3H), 2.88 (t,
2H), 2.60 (t, 2H) in CDCls.[1][7]

Visualized Workflow: Synthesis of Methyl 3-(4-
hydroxyphenyl)propionate

The following diagram illustrates the synthetic pathway described in the experimental protocol.

I (E)-3-(4:;‘hé(t:irzg>r<]3gl)henyl)acrylate — Pd/C, Hz (1 bar) >| Methyl 3-(4-hydroxyphenyl)propionate

Click to download full resolution via product page

Caption: Synthetic pathway for Methyl 3-(4-hydroxyphenyl)propionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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